2-Iodo-l-phenylalanine

Catalog No.
S1768052
CAS No.
167817-55-2
M.F
C9H10INO2
M. Wt
291.09 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Iodo-l-phenylalanine

CAS Number

167817-55-2

Product Name

2-Iodo-l-phenylalanine

IUPAC Name

(2S)-2-amino-3-(2-iodophenyl)propanoic acid

Molecular Formula

C9H10INO2

Molecular Weight

291.09 g/mol

InChI

InChI=1S/C9H10INO2/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1

InChI Key

BKXVGLPBXYBDDM-QMMMGPOBSA-N

SMILES

C1=CC=C(C(=C1)CC(C(=O)O)N)I

Synonyms

2-Iodo-l-phenylalanine;167817-55-2;(S)-2-Amino-3-(2-iodophenyl)propanoicacid;Phenylalanine,2-iodo-;(2S)-2-AMINO-3-(2-IODOPHENYL)PROPANOICACID;L-Phe(2-I)-OH;SCHEMBL158930;CTK0H1709;BKXVGLPBXYBDDM-QMMMGPOBSA-N;MolPort-020-004-165;ZINC2385606;ANW-22310;AKOS015907891;AM83359;AJ-35164;AK-60882;AM009284;KB-24678;TC-111055;V3702;I14-25452

Canonical SMILES

C1=CC=C(C(=C1)CC(C(=O)O)N)I

Isomeric SMILES

C1=CC=C(C(=C1)C[C@@H](C(=O)O)N)I

Potential as a Tumor Tracer

One key area of research focuses on 2I-L-PA's ability to accumulate in tumor cells. Studies have shown that 2I-L-PA is taken up by tumor cells through L-type amino acid transporter 1 (LAT1), a protein involved in transporting large neutral amino acids into cells. This increased uptake in tumor cells compared to healthy tissues makes 2I-L-PA a potential candidate for tumor diagnosis and imaging [, ].

Radiolabeling and Comparison with other tracers

Researchers have investigated radiolabeling 2I-L-PA with radioactive isotopes like iodine-123 (123I) and iodine-125 (125I) to create radiotracers for SPECT imaging. Studies comparing 2I-L-PA with other established tumor tracers, such as 18F-fluorodeoxyglucose (18F-FDG), suggest potential advantages. 2I-L-PA might offer improved tumor-to-background ratios, meaning the tumor signal appears clearer compared to surrounding tissues [, ].

Recent Research and Future Directions

Recent research has explored the comparative properties of 2I-L-PA's isomers, 2-iodo-D-phenylalanine (2I-D-PA). While both isomers show promise for tumor imaging, 2I-D-PA might offer faster blood clearance and potentially lower radiation exposure to healthy tissues [, ].

XLogP3

-0.9

Dates

Modify: 2023-08-15

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